Cas no 785719-30-4 (Ethanol,2-[(5-amino-2-methylphenyl)amino]-)

• Product Name: Ethanol,2-[(5-amino-2-methylphenyl)amino]-
• CAS No: 785719-30-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 554436
• PubChem ID: 20558423
• Update Time: 2025-04-19

Ethanol,2-[(5-amino-2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(5-amino-2-methylphenyl)amino]-
• 2-(5-amino-2-methylanilino)ethanol
• 2-(5-amino-2-methylphenylamino)ethanol
• Ethanol,2-[(5-amino-2-methylphenyl)amino]
• AKOS011881365
• 2-(5-Amino-2-methylanilino)ethan-1-ol
• SCHEMBL9464298
• 785719-30-4
• DTXSID40608680

• Inchi： 1S/C9H14N2O/c1-7-2-3-8(10)6-9(7)11-4-5-12/h2-3,6,11-12H,4-5,10H2,1H3
• InChI Key： NFHBNNBCTQSJQM-UHFFFAOYSA-N
• SMILES： OCCNC1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 166.11100
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28000
• LogP: 1.63560